![molecular formula C13H16N4O2 B252335 N-[3-(methylamino)propyl]-4-oxo-1H-quinazoline-2-carboxamide](/img/structure/B252335.png)
N-[3-(methylamino)propyl]-4-oxo-1H-quinazoline-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(methylamino)propyl]-4-oxo-1H-quinazoline-2-carboxamide, also known as MPQC, is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. MPQC belongs to the class of quinazoline derivatives and has been shown to possess a range of biological activities.
Mechanism of Action
The mechanism of action of N-[3-(methylamino)propyl]-4-oxo-1H-quinazoline-2-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of signaling pathways. This compound has been shown to inhibit the activity of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and division. This inhibition leads to the inhibition of cell proliferation and the induction of cell death. This compound has also been shown to modulate the activity of the signaling pathway known as the mitogen-activated protein kinase (MAPK) pathway. This pathway is involved in the regulation of cell growth, differentiation, and survival.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to possess antifungal and antibacterial properties, making it a potential candidate for the treatment of infectious diseases. This compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is important for the prevention of cancer. This compound has also been shown to inhibit the activity of certain enzymes, which makes it a potential candidate for the treatment of enzyme-related diseases.
Advantages and Limitations for Lab Experiments
N-[3-(methylamino)propyl]-4-oxo-1H-quinazoline-2-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has been shown to possess a range of biological activities, making it a potential candidate for the treatment of various diseases. However, there are also limitations to the use of this compound in lab experiments. The mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects. This compound has also been shown to possess cytotoxic effects at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research on N-[3-(methylamino)propyl]-4-oxo-1H-quinazoline-2-carboxamide. One direction is to investigate the mechanism of action of this compound in more detail. This will help to better understand how this compound exerts its biological effects and may lead to the development of more effective therapeutic agents. Another direction is to investigate the potential of this compound as a therapeutic agent for the treatment of enzyme-related diseases. This may involve the development of more selective inhibitors of specific enzymes. Finally, further research is needed to investigate the potential of this compound as a therapeutic agent for the treatment of infectious diseases. This may involve the development of more potent antibacterial and antifungal agents.
Synthesis Methods
The synthesis of N-[3-(methylamino)propyl]-4-oxo-1H-quinazoline-2-carboxamide involves the reaction of 4-oxo-1H-quinazoline-2-carboxylic acid with N-methylpropan-1-amine. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction is typically carried out in an inert atmosphere and under reflux conditions to ensure complete conversion of the starting materials. The resulting this compound is then purified by column chromatography to obtain a pure product.
Scientific Research Applications
N-[3-(methylamino)propyl]-4-oxo-1H-quinazoline-2-carboxamide has been the subject of extensive scientific research due to its potential as a therapeutic agent. It has been shown to possess a range of biological activities, including anticancer, antifungal, and antibacterial properties. This compound has also been shown to inhibit the activity of certain enzymes, which makes it a potential candidate for the treatment of enzyme-related diseases.
Properties
Molecular Formula |
C13H16N4O2 |
---|---|
Molecular Weight |
260.29 g/mol |
IUPAC Name |
N-[3-(methylamino)propyl]-4-oxo-1H-quinazoline-2-carboxamide |
InChI |
InChI=1S/C13H16N4O2/c1-14-7-4-8-15-13(19)11-16-10-6-3-2-5-9(10)12(18)17-11/h2-3,5-6,14H,4,7-8H2,1H3,(H,15,19)(H,16,17,18) |
InChI Key |
IDUGEQLHUMVGTA-UHFFFAOYSA-N |
Isomeric SMILES |
CNCCCNC(=O)C1=NC(=O)C2=CC=CC=C2N1 |
SMILES |
CNCCCNC(=O)C1=NC(=O)C2=CC=CC=C2N1 |
Canonical SMILES |
CNCCCNC(=O)C1=NC(=O)C2=CC=CC=C2N1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.